2-ethoxy-N-(2-methylbutyl)aniline
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Description
The study of N-substituted anilines is a journey through the history of modern chemistry, from the dawn of the synthetic dye industry to the cutting-edge of pharmaceutical development. These compounds, characterized by an amino group attached to a benzene (B151609) ring with substitutions on the nitrogen atom, are fundamental building blocks in organic synthesis.
The story of aniline (B41778) derivatives begins with the isolation of aniline itself in the early 19th century. vaia.com A pivotal moment arrived in 1856 when William Henry Perkin, in an attempt to synthesize quinine, accidentally discovered the first synthetic dye, mauveine, from aniline. rsc.orgnih.gov This discovery revolutionized the textile industry and laid the foundation for the modern chemical industry, with Germany's BASF (Badische Anilin- und Soda-Fabrik) becoming a major producer of aniline-based dyes. nih.gov
Beyond the vibrant world of pigments, the 20th and 21st centuries have witnessed the expansion of aniline derivatives into numerous other sectors. Their versatility makes them indispensable precursors and intermediates in the synthesis of a wide range of organic molecules. rsc.orgnih.gov
In the pharmaceutical industry , aniline scaffolds are present in a multitude of drugs, including analgesics, antibacterials, and anticancer agents. acs.orgscispace.com A well-known example is paracetamol (acetaminophen), a widely used analgesic, which is synthesized from aniline. rsc.org The ability to modify the aniline structure allows for the fine-tuning of a drug's pharmacological properties.
The polymer industry also relies heavily on aniline derivatives. Aniline is a key component in the production of methylene (B1212753) diphenyl diisocyanate (MDI), a precursor to polyurethanes which are used in foams, elastomers, and adhesives. wur.nltcichemicals.com Furthermore, the polymerization of aniline and its derivatives leads to the formation of polyanilines, a class of conducting polymers with applications in electronics and sensors. rsc.org
In agrochemicals , aniline derivatives are used in the synthesis of herbicides and pesticides. acs.org The antioxidant properties of some aniline derivatives also make them valuable as additives in the rubber industry. rsc.orgwur.nl
The contemporary significance of aniline derivatives in chemical research is underscored by the continuous development of new synthetic methodologies and applications. Researchers are constantly exploring novel ways to synthesize and functionalize these molecules to access new chemical space and create materials with desired properties. rsc.orgnih.gov
The specific compound, 2-ethoxy-N-(2-methylbutyl)aniline, possesses two key structural features that place it within specialized areas of aniline chemistry: an alkoxy group (ethoxy) on the aromatic ring and a chiral alkyl group (2-methylbutyl) on the nitrogen atom.
Alkoxy-substituted anilines , such as the parent compound anisidine (methoxyaniline), are important intermediates in organic synthesis. The alkoxy group is an electron-donating group, which activates the aromatic ring towards electrophilic substitution, primarily at the ortho and para positions. ncert.nic.in This electronic effect influences the reactivity of the aniline derivative in various chemical transformations. For instance, the synthesis of meta-substituted anilines can be a challenge due to this inherent ortho- and para-directing effect, and novel methods are being developed to overcome this. acs.org Alkoxy groups can also participate in specific reactions, such as the synthesis of novel silicone resinous polymers through the hydrolysis of alkoxy silanes. psu.edu
The presence of a chiral alkyl group attached to the nitrogen atom introduces the element of stereochemistry. Chiral amines are of immense importance in medicinal chemistry and asymmetric synthesis, as the stereochemistry of a molecule can drastically affect its biological activity. acs.org The synthesis of enantiomerically pure chiral amines is a significant area of research, with methods such as asymmetric hydrogenation of imines being a powerful strategy. acs.org The development of catalysts for the enantioselective synthesis of chiral anilines is an active field of study. rsc.org The use of chiral auxiliaries, which are chiral molecules temporarily incorporated into a substrate to direct the stereochemical outcome of a reaction, is another common strategy in asymmetric synthesis. youtube.com
Therefore, 2-ethoxy-N-(2-methylbutyl)aniline can be viewed as a molecule that combines the electronic influence of an alkoxy substituent with the stereochemical complexity of a chiral N-alkyl group. This combination makes it a potentially valuable building block for the synthesis of complex, stereochemically defined molecules with potential applications in pharmaceuticals or materials science.
Despite the long history and widespread use of aniline derivatives, the selective functionalization of complex aniline architectures remains a significant challenge for organic chemists. The development of efficient and selective methods for forming carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds on the aniline scaffold is a major area of research.
One of the key challenges is achieving regioselectivity , particularly for substitutions at the meta position, as the amino group strongly directs incoming electrophiles to the ortho and para positions. acs.org Researchers are exploring various strategies to overcome this, including the use of directing groups and novel catalytic systems. rsc.org Palladium-catalyzed reactions, for instance, have been developed for the meta-C-H olefination of aniline derivatives. rsc.org
Late-stage functionalization (LSF) is another critical area of research. LSF refers to the introduction of functional groups into a complex molecule at a late stage of the synthesis. wikipedia.org This approach is highly valuable in drug discovery as it allows for the rapid generation of diverse analogues of a lead compound for structure-activity relationship studies, without the need for de novo synthesis of each molecule. nih.govacs.org The development of robust and predictable LSF methods for anilines, such as iridium-catalyzed C-H amination, is a significant advancement. nih.gov
The formation of the C-N bond itself is a fundamental transformation in organic chemistry. acs.org While traditional methods like the Buchwald-Hartwig amination are powerful, there is a continuous drive to develop milder, more efficient, and sustainable methods. tcichemicals.com This includes the use of transition-metal-free conditions and the exploration of novel nitrogen sources like organic azides. acs.org
Furthermore, the development of asymmetric catalytic methods for the synthesis of chiral anilines remains a key objective. nih.govacs.org The ability to control the stereochemistry during the synthesis of these molecules is crucial for their application in areas such as medicinal chemistry.
Data for 2-ethoxy-N-(2-methylbutyl)aniline
| Property | Value |
| CAS Number | 1036478-66-6 |
| Molecular Formula | C13H21NO |
| Molecular Weight | 207.31 g/mol |
| Canonical SMILES | CCC(C)CNC1=CC=CC(OCC)=C1 |
Properties
Molecular Formula |
C13H21NO |
|---|---|
Molecular Weight |
207.31 g/mol |
IUPAC Name |
2-ethoxy-N-(2-methylbutyl)aniline |
InChI |
InChI=1S/C13H21NO/c1-4-11(3)10-14-12-8-6-7-9-13(12)15-5-2/h6-9,11,14H,4-5,10H2,1-3H3 |
InChI Key |
BBDBEQFFFXKZJZ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)CNC1=CC=CC=C1OCC |
Origin of Product |
United States |
Advanced Synthetic Methodologies for 2 Ethoxy N 2 Methylbutyl Aniline and Analogous Systems
Strategic Approaches to N-Alkylation of Anilines with Chiral Chains
The formation of the N-alkyl bond in molecules such as 2-ethoxy-N-(2-methylbutyl)aniline is a critical transformation. Several powerful methods have been developed to achieve this, often with a focus on controlling stereochemistry and ensuring high efficiency.
Catalytic Reductive Amination for N-Substitution
Catalytic reductive amination is a highly versatile and widely employed method for the synthesis of secondary and tertiary amines. organic-chemistry.orgthieme-connect.com This one-pot reaction typically involves the condensation of an amine with a carbonyl compound to form an imine or enamine intermediate, which is then reduced in situ to the desired amine. acs.org This approach is advantageous as it often avoids the isolation of the intermediate imine and can be highly selective, preventing overalkylation. thieme-connect.comacs.org
A plethora of transition metal catalysts have been developed to facilitate reductive amination, offering high yields and broad functional group tolerance. organic-chemistry.orgsioc-journal.cn These catalysts, including those based on palladium, cobalt, ruthenium, and iridium, are effective for the N-alkylation of anilines. organic-chemistry.orgrsc.orgacs.orgrsc.org For instance, a simple Pd/NiO catalyst has been shown to efficiently promote the reductive amination of amines and aldehydes under mild conditions. tandfonline.com Similarly, amorphous cobalt particles can catalyze reductive amination using hydrogen gas as the reductant. organic-chemistry.org
Ruthenium-based catalysts, such as [RuCl2(p-cymene)]2, in conjunction with a silane (B1218182) reducing agent, are highly effective for the reductive amination of aldehydes with anilines, yielding secondary and tertiary amines in good yields. organic-chemistry.org These ruthenium systems exhibit high chemoselectivity. organic-chemistry.org Iridium complexes, particularly those with N-heterocyclic carbene (NHC) ligands, have also emerged as powerful catalysts for N-alkylation reactions. acs.orgnih.gov The "borrowing hydrogen" or "hydrogen auto-transfer" methodology, often catalyzed by Ru or Ir complexes, is a sustainable approach that uses alcohols as alkylating agents, producing only water as a byproduct. nih.govnih.govnih.govrsc.org
Table 1: Examples of Transition Metal-Catalyzed N-Alkylation of Anilines
| Catalyst System | Amine Substrate | Alkylating Agent | Product | Yield (%) | Reference |
|---|---|---|---|---|---|
| Pd/NiO | Aniline (B41778) | Benzaldehyde | N-Benzylaniline | 98 (isolated) | tandfonline.com |
| [RuCl2(p-cymene)]2 / Ph2SiH2 | Aniline | Various Aldehydes | Secondary/Tertiary Amines | Good | organic-chemistry.org |
| Co particles (in situ) | Various Amines | Aqueous Ammonia/H2 | Primary Amines | High | organic-chemistry.org |
| NHC-Ir(III) complexes | Aniline derivatives | Benzyl alcohols | N-Benzyl Amines | Good | acs.org |
| Manganese pincer complexes | Substituted anilines | Benzyl alcohol | N-Monoalkylated anilines | 80-90 | nih.gov |
| Nickel (in situ from Ni(COD)2/KOH) | Aniline derivatives | Aromatic/Aliphatic Alcohols | N-Alkylated anilines | High | rsc.org |
Biocatalysis offers a powerful and green alternative for the synthesis of chiral amines with high enantioselectivity. nih.govmanchester.ac.uknih.govworktribe.com Enzymes such as amine transaminases (ATAs) and imine reductases (IREDs) are increasingly used to produce enantiomerically enriched amines. nih.gov A chemoenzymatic, one-pot approach combining biocatalytic reductive amination or imine reduction with a palladium-catalyzed Buchwald-Hartwig cross-coupling has been developed for the synthesis of various α-chiral aniline derivatives. nih.govmanchester.ac.uknih.govworktribe.com This method allows for the conversion of prochiral ketones or racemic alcohols into enantiopure anilines with good to excellent conversions (up to 90%). nih.govmanchester.ac.uk Importantly, the stereocenter established in the biocatalytic step remains unaffected during the subsequent chemical reaction. nih.govmanchester.ac.uk
Ethylenediamine-N,N'-disuccinic acid (EDDS) lyase is another enzyme that has demonstrated broad substrate scope, catalyzing the addition of various arylamines to fumarate (B1241708) to produce N-arylated aspartic acids with high enantiomeric excess (>99% ee). acs.org
Direct N-Alkylation Utilizing Alcohols or Aldehydes as Alkylating Agents
The direct N-alkylation of amines with alcohols or aldehydes is an atom-economical and environmentally friendly approach. nih.govacs.org This strategy, often proceeding via the "borrowing hydrogen" mechanism when using alcohols, avoids the need for pre-functionalized alkylating agents. nih.govnih.gov Transition metal catalysts based on Ru, Ir, Fe, Co, and Mn are commonly employed for this transformation. nih.govnih.gov
Manganese pincer complexes, for example, have been shown to be highly effective for the selective monoalkylation of anilines with a variety of alcohols, including the chemoselective monomethylation of primary amines using methanol (B129727) under mild conditions. nih.gov Nickel-based catalysts, generated in situ, also provide an efficient route for the N-alkylation of anilines with a broad range of alcohols. rsc.org Furthermore, a transition-metal-free direct alkylation of amines with alcohols has been developed using a base as a catalyst/promoter. acs.org
Smiles Rearrangement in the Synthesis of N-Substituted Anilines
The Smiles rearrangement is an intramolecular nucleophilic aromatic substitution that can be utilized to form C-N bonds, effectively converting phenols to anilines. derpharmachemica.comresearchgate.netcdnsciencepub.com This method provides a powerful alternative to traditional cross-coupling reactions. derpharmachemica.com The general principle involves the intramolecular attack of a nucleophile onto an activated aromatic ring, leading to a rearranged product. cdnsciencepub.com This strategy has been successfully applied to the synthesis of various N-substituted anilines, including N-cycloalkylanilines. derpharmachemica.comresearchgate.net A general and mild, metal-free approach for synthesizing N,N-disubstituted anilines using sulfonyl chlorides and amines has also been reported, proceeding through a Smiles rearrangement. acs.org
Regioselective Introduction of Ethoxy Groups to Aniline Precursors
The synthesis of 2-ethoxy-N-(2-methylbutyl)aniline requires the specific placement of an ethoxy group at the ortho position of the aniline ring. This can be achieved either by starting with a pre-functionalized aniline derivative or by introducing the ethoxy group at a suitable stage in the synthesis.
The synthesis of alkoxy-substituted anilines often involves multi-step sequences. For instance, the synthesis of 2-(3-ethoxyl-4-n-decyloxy anilino) diethyl methylenemalonate starts from 4-hydroxy-5-ethoxyaniline. google.com This highlights a common strategy where the substitution pattern is established on a precursor which is then elaborated.
The Buchwald-Hartwig amination reaction is a powerful tool for coupling amines with aryl halides or sulfonates, allowing for the formation of N-aryl bonds. nih.gov This reaction could be employed to couple a chiral amine with a pre-functionalized 1-halo-2-ethoxybenzene derivative. The synthesis of nonsymmetrically substituted 2,3-dialkoxyphenazine derivatives has been achieved using Buchwald-Hartwig coupling of a 4,5-dialkoxy-2-nitroaniline with a 1-bromo-2-nitrobenzene (B46134) derivative. nih.gov This demonstrates the feasibility of coupling complex aniline precursors.
Acid-catalyzed ortho-alkylation of anilines with styrenes has been reported as a method for preparing chiral anilines with bulky substituents. nih.gov While this method focuses on alkylation, it underscores the potential for developing regioselective functionalization methods for the aniline ring. Furthermore, a Brønsted acid-catalyzed reaction has been developed for the selective meta-amination of anisidines, showcasing the possibility of achieving unconventional regioselectivity. nih.gov
Strategies for Ortho-Selective Aryl Ether Formation
The formation of the 2-ethoxy group on the aniline ring is a critical step that requires high regioselectivity to avoid the formation of other isomers. Direct alkylation of 2-aminophenol (B121084) can lead to a mixture of O-alkylated, N-alkylated, and N,O-dialkylated products. researchgate.net To achieve selective O-alkylation at the ortho position, several strategies can be employed.
One effective method involves the protection of the more nucleophilic amino group before etherification. researchgate.net For instance, the amino group of 2-aminophenol can be converted into a less reactive imine by condensation with an aldehyde, such as benzaldehyde. The resulting Schiff base directs the subsequent alkylation to the hydroxyl group. The protected intermediate can then be O-ethylated using an ethylating agent like ethyl bromide or diethyl sulfate (B86663) in the presence of a base. Finally, hydrolysis of the imine protecting group under acidic conditions regenerates the free amino group, yielding the desired 2-ethoxyaniline. researchgate.net
Another prominent strategy for selective aryl ether formation is the Ullmann condensation. This copper-catalyzed reaction couples an aryl halide with an alcohol. In the context of synthesizing 2-ethoxyaniline, this would typically involve the reaction of 2-haloaniline (e.g., 2-bromoaniline (B46623) or 2-iodoaniline) with sodium ethoxide. The presence of an ortho-directing group can facilitate this reaction. While classic Ullmann conditions often require harsh reaction conditions, modern advancements have led to milder protocols using various ligands and copper sources.
Transition-metal-free approaches have also emerged as a powerful tool for aryl ether synthesis. wikipedia.org These methods often utilize diaryliodonium salts as arylating agents for alcohols. For the synthesis of a 2-ethoxyaniline precursor, a suitably substituted diaryliodonium salt could react with ethanol (B145695) under basic conditions to form the ether linkage. wikipedia.org
The following table summarizes key strategies for ortho-selective aryl ether formation relevant to the synthesis of 2-ethoxyaniline.
| Method | Reactants | Key Features | Typical Conditions |
| Protection-Alkylation | 2-Aminophenol, Benzaldehyde, Ethylating Agent | Selective O-alkylation via amino group protection. researchgate.net | 1. Imine formation (e.g., with benzaldehyde). 2. O-ethylation (e.g., EtBr, base). 3. Hydrolysis. researchgate.net |
| Ullmann Condensation | 2-Haloaniline, Sodium Ethoxide | Copper-catalyzed cross-coupling. | Cu catalyst, high temperatures (can be milder with modern ligands). |
| Diaryliodonium Salts | Diaryliodonium salt, Ethanol | Transition-metal-free arylation. wikipedia.org | Base (e.g., NaOH, t-BuOK) in a suitable solvent. wikipedia.org |
Precursor Functionalization and Subsequent Reductive Amination
Once the 2-ethoxy-aniline core is synthesized, the introduction of the 2-methylbutyl group at the nitrogen atom is typically achieved through reductive amination. This widely used transformation involves the reaction of the primary amine (2-ethoxyaniline) with an aldehyde or ketone (in this case, 2-methylbutanal) to form an intermediate imine, which is then reduced in situ to the desired secondary amine. organic-chemistry.orgorganic-chemistry.org
A variety of reducing agents can be employed for this one-pot reaction, each with its own advantages in terms of reactivity, selectivity, and mildness of the reaction conditions. researchgate.net Common choices include sodium borohydride (B1222165) (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃). The choice of reducing agent can be critical to prevent side reactions, such as the reduction of the aldehyde before imine formation. Sodium triacetoxyborohydride is often favored for its mildness and high chemoselectivity for the imine. researchgate.net
The general procedure involves mixing 2-ethoxyaniline with 2-methylbutanal in a suitable solvent, often in the presence of a dehydrating agent or under conditions that facilitate imine formation (e.g., azeotropic removal of water). The reducing agent is then added to the reaction mixture to convert the imine to the final product, 2-ethoxy-N-(2-methylbutyl)aniline. Catalytic methods using hydrogen gas and a metal catalyst (e.g., Pd/C) are also applicable. organic-chemistry.org
The table below outlines common reducing agents used in reductive amination.
| Reducing Agent | Abbreviation | Key Characteristics |
| Sodium Borohydride | NaBH₄ | Common, cost-effective, may require pH control to prevent aldehyde reduction. researchgate.net |
| Sodium Cyanoborohydride | NaBH₃CN | Milder than NaBH₄, effective at neutral to slightly acidic pH. |
| Sodium Triacetoxyborohydride | NaBH(OAc)₃ | Very mild and selective for imines, widely used for sensitive substrates. researchgate.net |
| Catalytic Hydrogenation | H₂/Catalyst | "Green" method, requires pressure and specialized equipment. organic-chemistry.org |
Asymmetric Synthesis and Enantioselective Control for N-(2-methylbutyl)aniline Moieties
The 2-methylbutyl substituent in the target molecule contains a stereocenter. Achieving enantiopure or enantioenriched forms of 2-ethoxy-N-(2-methylbutyl)aniline requires asymmetric synthesis strategies. These can be broadly categorized into using a chiral starting material from the chiral pool or employing catalytic asymmetric methods.
Chiral Pool Strategies Employing (S)-2-methylbutanol or its Derivatives
The chiral pool refers to the collection of readily available, enantiomerically pure natural products that can be used as starting materials in synthesis. google.com For the synthesis of the (S)-enantiomer of the target compound, (S)-2-methyl-1-butanol is an ideal chiral precursor. nih.gov This alcohol can be sourced from the fusel oil of fermentation or derived from the amino acid L-isoleucine. researchgate.net
The synthesis would involve converting (S)-2-methyl-1-butanol into a suitable electrophile, such as (S)-1-bromo-2-methylbutane, via activation of the hydroxyl group (e.g., with PBr₃ or by conversion to a tosylate followed by nucleophilic substitution). This chiral alkyl halide can then be used to N-alkylate 2-ethoxyaniline. Alternatively, (S)-2-methyl-1-butanol can be oxidized to the corresponding aldehyde, (S)-2-methylbutanal, which can then be used in an asymmetric reductive amination with 2-ethoxyaniline. If the chirality resides in the aldehyde, a standard (achiral) reducing agent can be used, as the stereocenter is already set.
The following table illustrates a possible synthetic sequence starting from (S)-2-methyl-1-butanol.
| Step | Transformation | Reactants/Reagents | Product |
| 1 | Oxidation | (S)-2-methyl-1-butanol | PCC, DMP, or other mild oxidizing agents |
| 2 | Reductive Amination | (S)-2-methylbutanal, 2-ethoxyaniline | NaBH(OAc)₃ or other reducing agents |
Asymmetric Catalysis in N-Allylation and Hydroaminocyclization for Chiral Aniline Derivatives
For the synthesis of more complex chiral aniline derivatives, asymmetric catalysis offers a powerful approach. While not directly applicable to the synthesis of a simple N-(2-methylbutyl) group, methods like palladium-catalyzed asymmetric N-allylation are highly relevant for creating chiral N-allylic anilines, which can be precursors to other chiral side chains.
In a related context, the enantioselective construction of N-C axially chiral compounds has been achieved through chiral Pd(II)-catalyzed 5-endo-hydroaminocyclization of 2-alkynyl aniline derivatives. mdpi.com This demonstrates the potential of asymmetric catalysis to control stereochemistry in aniline derivatives. Asymmetric allylation of imines, catalyzed by chiral organocatalysts, has also emerged as a key methodology for producing chiral homoallylic amines, which can be further functionalized. nih.gov
Enantioselective Approaches for N-C Axially Chiral Systems
While the target molecule itself is not axially chiral, the methodologies developed for N-C axial chirality are at the forefront of asymmetric synthesis and are relevant to the broader class of substituted anilines. N-C axial chirality arises from restricted rotation around a nitrogen-carbon bond, typically in ortho-substituted anilines.
Recent advances include the catalytic enantioselective synthesis of N-C axially chiral N-(2,6-disubstituted-phenyl)sulfonamides through chiral palladium-catalyzed N-allylation. mdpi.com Another significant development is the copper-catalyzed atroposelective N-arylation of carbamates with diaryliodonium salts, which provides access to N-C axially chiral compounds with high enantioselectivity. nih.gov These methods highlight the power of transition metal catalysis in controlling complex stereochemistry.
The table below compares two catalytic systems for the synthesis of N-C axially chiral compounds.
| Catalytic System | Transformation | Key Features | Reference |
| Pd(II) / (S,S)-Trost ligand | Enantioselective N-allylation of N-(2-alkynyl-6-methylphenyl)sulfonamides | Good enantioselectivity for rotationally stable N-C axially chiral sulfonamides. | mdpi.com |
| Cu(I) / Chiral Ligand | Atroposelective N-C coupling of carbamates and diaryliodonium salts | Proceeds at room temperature with high enantioselectivity (>99% ee). | nih.gov |
Cascade and Multicomponent Reactions for Constructing 2-ethoxy-N-(2-methylbutyl)aniline Frameworks
Cascade and multicomponent reactions (MCRs) offer significant advantages in terms of efficiency, atom economy, and reduction of waste by combining multiple synthetic steps into a single operation without isolating intermediates. These strategies are well-suited for the construction of complex molecules like substituted anilines.
A multicomponent reaction could potentially assemble the core structure of 2-ethoxy-N-(2-methylbutyl)aniline or its analogs in a single pot. For instance, a reaction involving an aldehyde, an amine, and a third component could be envisioned to build up the substituted aniline framework. nih.gov Several MCRs are known for the synthesis of highly substituted anilines, often involving cycloaddition or condensation-cyclization-aromatization sequences. rsc.orgresearchgate.net
Cascade reactions, where the product of one reaction becomes the substrate for the next in a sequential manner, are also highly valuable. For the synthesis of the target molecule, a cascade process could involve the formation of the aniline ring followed by in-situ N-alkylation. For example, a palladium-catalyzed cascade reaction has been used to synthesize 2-alkoxyquinolines from N-(2-iodophenyl)-N-tosyl-1,3-butadiynamides and primary alcohols. mdpi.com While this produces a quinoline, similar principles could be adapted for aniline synthesis. Cascade reactions involving alkynols and aminophenyl derivatives have also been developed to create complex fused heterocyclic systems. researchgate.net
The following table provides examples of cascade and multicomponent reactions for the synthesis of substituted anilines and related heterocycles.
| Reaction Type | Description | Potential Application | Reference |
| Multicomponent Reaction | A one-pot reaction of an aldehyde, cyclohex-2-enone, and a primary amine to afford 2-N-substituted arylmethyl anilines. | Rapid assembly of N-substituted aniline derivatives. | nih.gov |
| Cascade Reaction | Palladium-driven cascade involving N-(2-iodophenyl)-N-tosyl-1,3-butadiynamides and alcohols to form 2-alkoxyquinolines. | De novo synthesis of alkoxy-substituted nitrogen heterocycles. | mdpi.com |
| Cascade Cyclization | Reaction of alkynols with 1-(2-aminophenyl)prop-2-ynols to form fused tricyclic systems. | Construction of complex N,O-containing scaffolds. | researchgate.net |
Mechanistic Investigations and Reactivity of 2 Ethoxy N 2 Methylbutyl Aniline Analogs
Elucidation of Reaction Mechanisms in N-Alkylation Pathways
The N-alkylation of anilines with alcohols is a fundamental transformation for synthesizing secondary and tertiary amines, representing an atom-economical and environmentally benign process where water is the only byproduct. rsc.org This reaction often proceeds via a "hydrogen borrowing" or "hydrogen auto-transfer" mechanism, particularly when catalyzed by transition metals. researchgate.netresearchgate.net
The general mechanism involves three key steps:
Oxidation: The catalyst first facilitates the dehydrogenation (oxidation) of the alcohol to form a corresponding aldehyde or ketone intermediate.
Condensation: The aniline (B41778) then undergoes condensation with the newly formed carbonyl compound to generate an imine (or Schiff base).
Reduction: The catalyst, which holds the hydrogen from the initial oxidation step (often as a metal hydride species), transfers it back to the imine, reducing it to the final N-alkylated aniline product. nih.gov
Various catalytic systems have been developed to facilitate this transformation. For instance, nitrile-substituted N-heterocyclic carbene (NHC) complexes of iridium(III) and ruthenium(II) have shown high efficiency. nih.gov Mechanistic studies using ¹H NMR have confirmed the formation of iridium-hydride species, supporting the hydrogen auto-transfer pathway. nih.gov Similarly, cobalt-based catalysts, derived from metal-organic frameworks (MOFs), have been employed for the selective N-alkylation of anilines with a range of alcohols. rsc.orgresearchgate.net Non-noble metal catalysts, such as those based on titanium hydroxide, also show high activity and selectivity, proceeding through a proposed mechanism involving alcohol dehydration to an ether, followed by C-O bond cleavage by the amine. researchgate.net
The choice of catalyst and reaction conditions can significantly influence the reaction's efficiency and selectivity. For example, in a study using an Ir(III)-NHC catalyst, N-benzyl-2-methoxyaniline was obtained in a 71% yield, while the para-substituted analog, N-benzyl-4-methoxyaniline, was formed in a higher yield of 86%, indicating an electronic or steric influence of the substituent position. nih.gov
Selective C-H Functionalization of Aromatic Anilines
Direct functionalization of carbon-hydrogen (C-H) bonds in aromatic anilines has emerged as a powerful tool for molecular synthesis, avoiding the need for pre-functionalized starting materials. nih.govnih.gov A significant challenge in this field is controlling the regioselectivity of the reaction, particularly in directing functionalization to specific positions (ortho, meta, or para) on the aniline ring.
The introduction of a trifluoromethyl (CF₃) group into an aromatic ring can dramatically alter a molecule's biological and chemical properties. Achieving ortho-selective C-H trifluoromethylation of anilines often requires a directing group strategy. For example, a convenient, oxidant-free protocol has been developed using a picolinamide (B142947) directing group, which facilitates iron-promoted C-H functionalization at the ortho position under UV irradiation. nih.gov In this system, acetone (B3395972) acts as both the solvent and a radical initiator to generate the CF₃ radical from Langlois' reagent (sodium trifluoromethanesulfinate). nih.gov
Silver-catalyzed reactions have also been reported for the ortho-C-H trifluoromethylation of anilines using TMSCF₃ as the trifluoromethyl source. researchgate.net These reactions are compatible with a variety of functional groups, including nitro, carbonyl, and halogens, providing good yields under mild conditions. researchgate.net
Beyond trifluoromethylation, other ortho-selective functionalizations have been developed. A highly efficient and regioselective ortho-chlorination of anilines can be achieved using a secondary ammonium (B1175870) chloride salt as an organocatalyst at room temperature. nih.gov Mechanistic studies suggest that unique structural features of the catalyst are crucial for both the catalytic activity and the observed regioselectivity. nih.gov
Table 1: Examples of Ortho-Selective C-H Functionalization of Aniline Analogs
| Reaction | Catalyst/Reagent | Directing Group | Key Features |
| Trifluoromethylation | Fe-catalyst / Langlois' reagent | Picolinamide | Oxidant-free, photoinduced |
| Trifluoromethylation | AgOPiv / TMSCF₃ | None (coordination) | Mild conditions, broad functional group tolerance |
| Chlorination | Secondary ammonium salt | None (organocatalyst) | Room temperature, catalyst is recyclable |
While directing groups are commonly used to achieve ortho-functionalization, achieving selectivity at the remote para position is a more significant challenge. nih.gov A highly effective method for the para-selective C-H olefination of aniline derivatives utilizes a palladium catalyst with a bidentate S,O-ligand. nih.govvu.nl This system demonstrates high efficiency and broad substrate scope, accommodating primary, secondary, and tertiary anilines, including those with electron-withdrawing groups. acs.org
The reaction proceeds under mild conditions, and the S,O-ligand is credited with dictating the high para-selectivity. nih.govacs.org Without the ligand, the reaction yields a mixture of isomers with low conversion, highlighting the ligand's crucial role in controlling the site-selectivity by favoring functionalization at the most electron-rich position of the aniline ring. nih.gov This methodology is also scalable and can use oxygen as the terminal oxidant, making it attractive for industrial applications. acs.org
Table 2: Substrate Scope for Para-Selective C-H Olefination of N,N-Dialkylanilines
| Aniline Derivative (Substrate) | Olefin | Yield of para-product (%) | para:ortho Selectivity |
| N,N-Dimethylaniline | Ethyl acrylate | 71 | >19:1 |
| N,N-Diethylaniline | Ethyl acrylate | 85 | >19:1 |
| 4-Phenylmorpholine | Ethyl acrylate | 55 | 11:1 |
| m-Methyl N,N-dimethylaniline | Ethyl acrylate | 69 | 10:1 |
| N,N-dimethylaniline (F, Cl, CO₂Me substituents) | Ethyl acrylate | 51-65 | >19:1 |
Data compiled from studies on Pd/S,O-ligand catalysis. nih.govacs.org
The direct introduction of an amino group onto an aromatic ring via C-H amination is a highly desirable transformation for synthesizing valuable arylamine building blocks. researchgate.netrsc.org Photoredox catalysis has emerged as a powerful strategy for this purpose. researchgate.net One approach involves the generation of arene radical cations from electron-rich aromatics, which are then trapped by nucleophiles. researchgate.net This method can achieve high regioselectivity, often overriding the inherent electronic biases of the substrate. researchgate.net
Electrochemical methods also provide a route for C-H amination. An electrochemical oxidation of an aromatic compound in the presence of pyridine (B92270) can generate an N-arylpyridinium ion, which subsequently reacts with an alkylamine to form the aminated product. nih.gov This technique avoids the use of metal catalysts and harsh chemical reagents. nih.gov The key challenge in C-H amination remains the control of chemoselectivity (e.g., C-H vs. N-H amination) and site-selectivity. nih.govresearchgate.net Metalloradical catalysis, for instance using cobalt(II) complexes, has been shown to achieve highly chemoselective amination of specific C-H bonds, such as propargylic positions, while leaving other potentially reactive sites like alkynes untouched. nih.gov
Oxidative and Reductive Transformations of N-Substituted Anilines
N-substituted anilines can undergo a variety of oxidative and reductive transformations. The oxidation of the aniline moiety can lead to several different products depending on the oxidant and reaction conditions. For example, primary anilines can be oxidized to the corresponding nitroso compounds using peroxybenzoic acid. rsc.org A more comprehensive organocatalytic approach using 2,2,2-trifluoroacetophenone (B138007) as a catalyst with an oxidant like H₂O₂ can selectively transform substituted anilines into either azoxybenzenes or nitro compounds. rsc.org The selectivity is controlled by the specific protocol; for instance, simply treating the aniline with H₂O₂ and acetonitrile (B52724) can lead to the nitro compound. rsc.org
The one-electron oxidation potentials of substituted anilines have been studied computationally, revealing that the initial electron-transfer step is often rate-determining in their transformation pathways. umn.edu These studies show that neutral anilines typically have a pyramidal nitrogen center, which becomes planar upon oxidation to the radical cation. umn.edu
Reductive transformations are also synthetically important. A notable example is the deaminative Suzuki-Miyaura coupling of anilines, which involves an in-situ diazotization step. nih.gov In a novel approach, nitrate (B79036) is used as the diazotizing reagent, which requires a synergistic reduction of the nitrate to the correct nitrogen oxidation state (NIII) to form the diazonium salt. This process must be compatible with the palladium catalyst used in the subsequent cross-coupling, demonstrating a complex interplay of redox reactions. nih.gov
Exploration of Electrophilic and Nucleophilic Aromatic Substitution Patterns
The reactivity of the aromatic ring in aniline analogs is governed by the principles of electrophilic and nucleophilic aromatic substitution.
Electrophilic Aromatic Substitution (EAS): The N-alkylamino group is a strong activating group and an ortho-para director due to the lone pair of electrons on the nitrogen atom, which can be donated into the aromatic π-system. youtube.com However, the high reactivity can be a drawback, leading to multiple substitutions, as seen in the bromination of aniline with bromine water, which yields the 2,4,6-tribromoaniline (B120722) product. youtube.com Furthermore, the basicity of the nitrogen atom can cause complications. In Friedel-Crafts reactions, the Lewis acid catalyst (e.g., AlCl₃) can form a complex with the amino group, which deactivates the ring and prevents the desired substitution from occurring. youtube.com
Nucleophilic Aromatic Substitution (SNAr): In contrast to EAS, SNAr requires the aromatic ring to be electron-deficient. masterorganicchemistry.com This is typically achieved by the presence of strong electron-withdrawing groups (such as -NO₂) positioned ortho or para to a good leaving group (usually a halide). libretexts.orgwikipedia.org The N-alkylamino group itself is an electron-donating group and therefore deactivates the ring towards nucleophilic attack. Consequently, an aniline analog like 2-ethoxy-N-(2-methylbutyl)aniline would not readily undergo SNAr unless strong electron-withdrawing groups are also present on the ring at appropriate positions. The reaction proceeds through a two-step addition-elimination mechanism involving a resonance-stabilized carbanion intermediate (a Meisenheimer complex). libretexts.org The stability of this intermediate is key, which is why ortho and para electron-withdrawing groups are so effective at promoting the reaction. masterorganicchemistry.com
Studies on Hydrogen Bonding and Intermolecular Interactions in Aniline Derivatives
The reactivity, physical properties, and conformational landscape of aniline derivatives are significantly influenced by non-covalent interactions, particularly hydrogen bonding. In the context of analogs of 2-ethoxy-N-(2-methylbutyl)aniline, the key structural features governing these interactions are the secondary amine (N-H) group, the aromatic ring, and the ortho-ethoxy substituent. Research into structurally similar molecules provides a framework for understanding the types and strengths of intermolecular and intramolecular forces at play.
Studies employing Fourier Transform Infrared (FT-IR) spectroscopy have been crucial in elucidating the nature of hydrogen bonds in aniline derivatives. The stretching frequencies of the amino group (N-H) are sensitive probes of their local environment. nih.gov For primary anilines, both symmetric (νs) and asymmetric (νas) stretching frequencies are monitored. In a compound like 2-ethoxy-N-(2-methylbutyl)aniline, which is a secondary amine, only a single N-H stretching band is expected. Investigations have shown that the formation of intermolecular hydrogen bonds, typically of the N-H···N or N-H···solvent type, leads to a bathochromic (red) shift of the N-H stretching frequency. nih.govbohrium.com The magnitude of this shift often correlates with the strength of the hydrogen bond.
The solvent environment profoundly impacts these interactions. In non-polar solvents like hexane (B92381) or carbon tetrachloride, intermolecular hydrogen bonds between aniline molecules are generally weak. nih.gov However, in solvents that can act as hydrogen bond acceptors, such as benzene (B151609) or ethers, significant shifts in N-H frequencies are observed, indicating solute-solvent interactions. nih.govcdnsciencepub.com For an N-alkylaniline, aggregation in the liquid state is primarily driven by hydrogen bonds involving the N-H group. bohrium.com
The substituents on the aniline ring dictate the electronic and steric environment of the amino group, thereby modulating its hydrogen bonding capability.
Alkoxy Substituents: An ortho-alkoxy group, such as the ethoxy group in the target molecule, can influence hydrogen bonding in several ways. Studies on ortho-methoxyaniline have shown that the ortho-alkoxy group can lead to an increase in the asymmetric stretching frequency (νas) of the amino group. nih.gov The oxygen atom of the ethoxy group can also serve as an intramolecular hydrogen bond acceptor, forming a five-membered ring with the N-H proton. This type of resonance-assisted hydrogen bond (RAHB) is a known conformational determinant in many ortho-substituted anilines and phenols. mdpi.com
N-Alkyl Substituents: The presence of an alkyl group on the nitrogen atom, such as the 2-methylbutyl group, introduces steric hindrance around the N-H group, which can weaken intermolecular hydrogen bonds compared to primary anilines. However, it does not prevent them. Computational and spectroscopic studies on N-alkylanilines confirm the presence of molecular aggregates in the liquid phase due to these interactions. bohrium.combohrium.com
Computational methods, particularly Density Functional Theory (DFT), have become invaluable for analyzing the geometries, interaction energies, and vibrational spectra of hydrogen-bonded complexes of aniline derivatives. bohrium.comresearchgate.netresearchgate.netresearchgate.net These theoretical calculations complement experimental data by providing detailed insights into the structure of molecular aggregates and the nature of the forces holding them together, including classical hydrogen bonds and weaker C-H···π interactions. bohrium.combohrium.com For instance, DFT calculations have been used to correlate changes in the pyramidalization of the NH2 group with the strength and type of hydrogen bond (N-H···B vs. N···H-B). researchgate.net
The table below summarizes findings from spectroscopic studies on various aniline derivatives, illustrating the influence of substitution and environment on N-H vibrational frequencies, which are indicative of hydrogen bonding interactions.
| Compound | Solvent | N-H Stretching Frequencies (cm⁻¹) | Observation/Interpretation | Reference |
| Aniline | Hexane | νs: 3419, νas: 3505 | Reference frequencies in a non-polar solvent. | nih.gov |
| Aniline | Benzene | νs: 3400, νas: 3484 | Red-shift indicates intermolecular H-bonding with the solvent. | nih.gov |
| Aniline-Furan Complex | Supersonic Jet | 3409, 3497 | Red-shift of 12 and 11 cm⁻¹ from aniline monomer, indicating a weak N-H···O hydrogen bond. | colab.ws |
| o-Methoxyaniline | Hexane | νs: ~3419, νas: >3505 | Asymmetric stretch increases while symmetric stretch is nearly unchanged compared to aniline. | nih.gov |
| 2-Chloroaniline + Substituted Ethanols | Binary Mixture | - | DFT studies confirm the existence of hydrogen bonding between the amine and alcohol groups. | researchgate.net |
| N-Methylaniline + Amino Alcohols | Binary Mixture | - | Thermodynamic data suggests molecular interactions arising from complex hydrogen bond formation. | bohrium.comvignanits.ac.in |
Advanced Spectroscopic and Chromatographic Characterization of 2 Ethoxy N 2 Methylbutyl Aniline
High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy for Complete Structural Assignment (¹H, ¹³C, 2D NMR techniques)
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. For 2-ethoxy-N-(2-methylbutyl)aniline, a combination of one-dimensional (¹H, ¹³C) and two-dimensional (2D) NMR experiments would provide a complete structural assignment.
¹H NMR Spectroscopy: The proton NMR spectrum would reveal the number of distinct proton environments, their integration (ratio), and their coupling (neighboring protons). The aromatic protons on the aniline (B41778) ring would appear as complex multiplets in the downfield region (typically 6.5-7.5 ppm). The N-H proton would likely appear as a broad singlet, its chemical shift being concentration and solvent-dependent. The ethoxy group would present a characteristic quartet (CH₂) and triplet (CH₃), while the chiral 2-methylbutyl group would show a series of multiplets for its CH, CH₂, and CH₃ protons.
¹³C NMR Spectroscopy: The carbon-13 NMR spectrum would show distinct signals for each unique carbon atom in the molecule. The aromatic carbons would resonate in the 110-150 ppm range, with the carbon atom bonded to the oxygen (C-O) appearing further downfield. The aliphatic carbons of the ethoxy and 2-methylbutyl groups would appear in the upfield region (typically 10-70 ppm).
2D NMR Techniques: To unambiguously assign all proton and carbon signals and confirm the connectivity, 2D NMR experiments are essential.
COSY (Correlation Spectroscopy): This experiment would establish proton-proton (¹H-¹H) coupling relationships, for instance, confirming the connectivity within the ethoxy group (-O-CH₂-CH₃) and the 2-methylbutyl side chain.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, allowing for the definitive assignment of each carbon signal based on its attached proton's chemical shift.
HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range (2-3 bond) correlations between protons and carbons. It is crucial for connecting the fragments, for example, by showing a correlation between the N-H proton and the carbons of the 2-methylbutyl group, or between the ethoxy protons and the aromatic ring.
Predicted NMR Data for 2-ethoxy-N-(2-methylbutyl)aniline Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts
| Atom Position | Predicted ¹H Chemical Shift (ppm) | Predicted ¹³C Chemical Shift (ppm) |
|---|---|---|
| Aromatic C-H | 6.6 - 7.0 (multiplets) | 110 - 122 |
| Aromatic C-N | - | ~140 |
| Aromatic C-O | - | ~148 |
| N-H | 3.5 - 4.5 (broad singlet) | - |
| N-CH₂ | 2.9 - 3.2 (multiplet) | ~45 |
| O-CH₂ | 3.9 - 4.1 (quartet) | ~64 |
| O-CH₂-CH₃ | 1.3 - 1.5 (triplet) | ~15 |
| CH (chiral center) | 1.6 - 1.8 (multiplet) | ~35 |
| CH-CH₂ | 1.2 - 1.4 (multiplet) | ~26 |
| CH-CH₃ | 0.9 - 1.0 (doublet) | ~17 |
| CH₂-CH₃ | 0.8 - 0.9 (triplet) | ~11 |
Note: Predicted values are based on typical chemical shifts for analogous functional groups and may vary based on solvent and experimental conditions.
Mass Spectrometry (MS) for Molecular Formula Determination and Fragmentation Analysis
Mass spectrometry is indispensable for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.
HRMS provides a highly accurate measurement of a molecule's mass-to-charge ratio (m/z), often to four or five decimal places. This precision allows for the unambiguous determination of the molecular formula. For 2-ethoxy-N-(2-methylbutyl)aniline, the neutral chemical formula is C₁₃H₂₁NO. HRMS analysis of the protonated molecule [M+H]⁺ would be used to confirm its elemental composition against other possibilities with the same nominal mass.
Table 2: HRMS Data for 2-ethoxy-N-(2-methylbutyl)aniline
| Parameter | Value |
|---|---|
| Molecular Formula | C₁₃H₂₁NO |
| Nominal Mass | 207 |
| Monoisotopic Mass | 207.1623 |
Coupling chromatography with mass spectrometry allows for the separation of a mixture and the subsequent identification of its components.
Gas Chromatography-Mass Spectrometry (GC-MS): Given the likely volatility of 2-ethoxy-N-(2-methylbutyl)aniline, GC-MS is a suitable technique for assessing its purity. The sample is vaporized and separated on a GC column, with the mass spectrometer providing a mass spectrum for the eluting compound. This is effective for identifying volatile impurities, such as unreacted starting materials or by-products from synthesis.
Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is also highly effective, particularly for less volatile impurities. The compound is separated via high-performance liquid chromatography (HPLC) before entering the mass spectrometer.
In either technique, the mass spectrometer would generate a fragmentation pattern that is characteristic of the molecule's structure. Key fragmentations would include alpha-cleavage next to the nitrogen atom and loss of the ethoxy group's ethyl radical.
Table 3: Predicted Key Mass Fragmentation Peaks for 2-ethoxy-N-(2-methylbutyl)aniline
| m/z Value | Proposed Fragment Identity | Description |
|---|---|---|
| 207 | [C₁₃H₂₁NO]⁺ | Molecular Ion (M⁺) |
| 178 | [M - C₂H₅]⁺ | Loss of ethyl radical from ethoxy group |
| 150 | [M - C₄H₉]⁺ | Cleavage of the N-butyl bond (loss of methylbutyl radical) |
| 136 | [C₈H₁₀NO]⁺ | Alpha-cleavage, loss of C₅H₁₁ radical |
Infrared (IR) and Raman Spectroscopy for Functional Group Identification and Vibrational Fingerprinting
Table 4: Expected Vibrational Bands for 2-ethoxy-N-(2-methylbutyl)aniline
| Functional Group | Vibrational Mode | Expected Wavenumber (cm⁻¹) |
|---|---|---|
| Secondary Amine (N-H) | Stretch | 3350 - 3450 |
| Aromatic C-H | Stretch | 3000 - 3100 |
| Aliphatic C-H | Stretch | 2850 - 2970 |
| Aromatic C=C | Stretch | 1500 - 1600 |
| Ether (Ar-O-C) | Asymmetric Stretch | 1220 - 1270 |
Chiroptical Spectroscopy (e.g., Circular Dichroism, Optical Rotatory Dispersion) for Enantiomeric Purity and Absolute Configuration Determination (due to 2-methylbutyl chirality)
The presence of a stereocenter at the second carbon of the N-butyl substituent means that 2-ethoxy-N-(2-methylbutyl)aniline is a chiral molecule and can exist as two non-superimposable mirror images (enantiomers), (R)- and (S)-2-ethoxy-N-(2-methylbutyl)aniline.
Chiroptical spectroscopy techniques are essential for analyzing chiral compounds.
Optical Rotatory Dispersion (ORD): This technique measures the change in the angle of rotation of plane-polarized light as a function of wavelength. It can be used to determine the optical purity of a sample.
Circular Dichroism (CD): CD spectroscopy measures the differential absorption of left and right circularly polarized light. For a chiral molecule, a CD spectrum provides a unique fingerprint for a specific enantiomer. It is highly sensitive to the three-dimensional arrangement of atoms around the chromophores (in this case, the aniline ring).
If a sample of 2-ethoxy-N-(2-methylbutyl)aniline were synthesized to be enantiomerically enriched, CD or ORD could be used to determine its enantiomeric excess (a measure of its purity) and, by comparison to a standard of known configuration or through theoretical calculations, its absolute configuration (R or S). A racemic mixture (50:50 of R and S) would be chiroptically silent.
Academic and Research Applications of 2 Ethoxy N 2 Methylbutyl Aniline and Its Derivatives
Role as Versatile Intermediates in the Synthesis of Complex Organic Molecules and Fine Chemicals
The molecular architecture of 2-ethoxy-N-(2-methylbutyl)aniline, featuring a nucleophilic secondary amine, an electron-rich aromatic ring activated by an ethoxy group, and a chiral methylbutyl group, makes it a highly valuable intermediate in organic synthesis. Aniline (B41778) and its derivatives are fundamental building blocks for a wide array of complex molecules and fine chemicals. researchgate.netacs.org They serve as precursors in the synthesis of pharmaceuticals, dyes, and polymers. researchgate.net
The reactivity of the aniline core allows it to participate in various chemical transformations. For instance, aniline derivatives are key components in Friedel-Crafts reactions to produce aniline-based triarylmethanes (TRAMs), which are valuable pharmacophores and versatile compounds for dyes and photochromic agents. nih.govrsc.org The amino group can be readily transformed into various functional groups, providing a pathway to a diversity of TRAMs. rsc.org Furthermore, the selective halogenation of aniline derivatives, which can be controlled electrochemically, provides a route to halogenated anilines that are themselves important synthetic intermediates. acs.org
The synthesis of complex amines often relies on the amination of carbonyl compounds, showcasing the importance of amine feedstocks like 2-ethoxy-N-(2-methylbutyl)aniline. researchgate.net Additionally, the presence of the chiral (2-methylbutyl) moiety makes this compound a valuable precursor for asymmetric synthesis, where the goal is to create specific stereoisomers of a target molecule. sigmaaldrich.com Chiral amines are crucial in the synthesis of many drugs and drug candidates. sigmaaldrich.com
Development of Novel Organic Materials and Functional Molecules (e.g., Liquid Crystals, Polythiophenes with Chiral Side Chains)
The unique structural features of 2-ethoxy-N-(2-methylbutyl)aniline and its derivatives are instrumental in the creation of advanced organic materials with specific functional properties.
Liquid Crystals: Chiral nematic liquid crystals (N*LCs) are a significant class of materials used in display technologies. greyhoundchrom.comacs.org These materials are typically formed by introducing a chiral dopant into an achiral nematic liquid crystal host. The chirality of the dopant induces a helical superstructure in the nematic phase. acs.orgnih.gov Aniline derivatives containing a chiral center, such as those derived from β-methylbutylaniline, have been successfully synthesized and used to create low-temperature chiral nematic liquid crystals. aip.org The introduction of a chiral group like 2-methylbutyl can induce the desired twisted molecular arrangements. mdpi.com The specific structure of the chiral additive influences the temperature range and compatibility of the resulting liquid crystal phase. nih.gov Research has also explored Schiff base liquid crystals with terminal alkoxy groups, where the aniline moiety is a core component, demonstrating their importance in creating materials with specific mesomorphic properties like nematic and smectic phases. researchgate.netresearchgate.net
Table 1: Examples of Aniline Derivatives in Liquid Crystal Applications
| Compound Type | Application | Key Finding | Reference(s) |
| Derivatives of β-methylbutylaniline | Chiral Nematic Liquid Crystals | Synthesis of new low-temperature N*LCs where the helical torsion varies with chiral composition. | aip.org |
| N-benzyl-2-methyl-4-nitroaniline (BNA) | Dopant in Nematic LCs | Doping with BNA leads to a fivefold faster fall time in electro-optical response and acts as a blue light filter. | mdpi.com |
| Schiff Base Esters with terminal alkoxy aniline | Thermotropic Liquid Crystals | The length of the alkyl chain on the aniline derivative influences the type of mesophase (nematic or smectic) observed. | researchgate.net |
Polythiophenes with Chiral Side Chains: Polythiophenes are a class of conducting polymers with significant interest due to their electronic and optical properties. mdpi.comcmu.edu Introducing chiral side chains onto the polythiophene backbone can lead to the formation of polymers with unique chiroptical properties and controlled supramolecular organization. The (S)-2-methylbutyl group is a commonly used chiral substituent for this purpose. mdpi.com The synthesis often involves preparing a thiophene (B33073) monomer functionalized with the chiral group, followed by polymerization. mdpi.com For example, 3-[(S)-2-methylbutyl]thiophene can be synthesized and subsequently polymerized to yield a chiral polythiophene. The steric effects of these branched chiral side chains are responsible for unusual circular dichroism (CD) spectra and significant thermo- and solvato-driven effects. mdpi.com These materials are investigated for their potential in creating chiral arrangements in conjugated polymer aggregates. mdpi.com
Design and Synthesis of Ligands for Catalytic Processes
The nitrogen atom in the aniline scaffold of 2-ethoxy-N-(2-methylbutyl)aniline allows it and its derivatives to function as ligands in transition metal catalysis. Chiral amines and their derivatives are particularly sought after for asymmetric catalysis, where they can control the stereochemical outcome of a reaction. sigmaaldrich.comresearchgate.net
Aniline derivatives have been successfully employed as stabilizing ligands for well-defined Palladium(II)-N-heterocyclic carbene (NHC) precatalysts. nih.gov These [(NHC)PdCl2(aniline)] complexes are highly active in important cross-coupling reactions like Suzuki–Miyaura and Buchwald–Hartwig aminations. nih.gov The electronic and structural diversity of the aniline scaffold provides a means to fine-tune the properties of the catalyst for challenging chemical transformations. nih.gov
The presence of the chiral (2-methylbutyl) group in 2-ethoxy-N-(2-methylbutyl)aniline makes its derivatives promising candidates for chiral ligands in asymmetric catalysis. researchgate.netenamine.netnih.gov Chiral ligands are essential for modifying the selectivity of a metal center, enabling the preferential formation of one enantiomer of a product. nih.gov While phosphine-based ligands have been dominant, nitrogen-containing ligands, including chiral amines, are crucial components in a vast number of asymmetric reactions. researchgate.netrsc.org Palladium-catalyzed cross-coupling reactions have also been used to synthesize novel N-heterocyclic carbene (NHC) ligands from primary alkylamines, demonstrating a synthetic route where an aniline-type compound could be a key starting material. nih.gov
Table 2: Application of Aniline Derivatives in Catalysis
| Catalyst System / Ligand Type | Reaction Type | Role of Aniline Derivative | Reference(s) |
| [(NHC)PdCl2(aniline)] complexes | Suzuki–Miyaura, Buchwald–Hartwig | Serves as a stabilizing ligand for the Pd(II) precatalyst, allowing for fine-tuning of catalyst activity. | nih.gov |
| Chiral Amines | Asymmetric Synthesis | Act as chiral auxiliaries or ligands to control enantioselectivity in various reactions. | sigmaaldrich.com |
| P,N-Ligands | Asymmetric Catalysis | Aniline-derived nitrogen atoms can be incorporated into non-symmetrical P,N-ligands for metal-catalyzed reactions. | nih.gov |
| PNP-Cu(I) pincer complex | C-N Cross-Coupling | The core aromatic structure of the ligand is often derived from molecules like pyridine (B92270) or other aryl amines. | mdpi.com |
Exploration in Chemical Biology as Probes or Scaffolds for Further Derivatization (without biological effect details)
In the field of chemical biology, small molecules are often used as probes to study biological systems or as scaffolds to build libraries of compounds for screening. While direct applications of 2-ethoxy-N-(2-methylbutyl)aniline as a probe are not detailed, its structural motifs are relevant for creating such molecules.
Aniline derivatives can serve as foundational scaffolds for further chemical modification. For instance, researchers have investigated the polymerization of aniline derivatives that were pre-organized within the layers of a lead(II) borate-based coordination polymer. rsc.orgnih.gov This demonstrates the use of an external framework to control the reactivity and organization of aniline monomers, a concept that can be extended to the templated synthesis of complex molecular architectures. rsc.orgnih.gov
Furthermore, aniline derivatives are precursors to scaffolds that are prevalent in biologically important molecules. mdpi.com For example, α-aryl carbonyl compounds, which can be synthesized via the arylation of carbonyls using aniline-derived reagents, are key building blocks in the total synthesis of complex natural products. mdpi.com The ability to functionalize the aniline core allows for the systematic modification of a lead compound, which is a central strategy in medicinal chemistry and chemical biology for developing molecules with specific properties. The amino and hydroxy groups on aniline-based TRAMs, for example, can be easily converted into various other functional groups, making them versatile precursors for diverse molecular structures. rsc.org
Future Prospects and Emerging Research Frontiers for 2 Ethoxy N 2 Methylbutyl Aniline Chemistry
Advancements in Sustainable Synthesis and Green Chemistry Protocols for Aniline (B41778) Derivatives
The chemical industry is undergoing a paradigm shift towards more environmentally benign manufacturing processes. For aniline derivatives such as 2-ethoxy-N-(2-methylbutyl)aniline, this translates to the development of sustainable synthetic routes that minimize waste, reduce energy consumption, and utilize renewable resources. A significant area of focus is the move away from traditional methods that often rely on harsh reagents and produce stoichiometric byproducts.
One promising approach is the valorization of lignin, a complex polymer that constitutes a significant portion of plant biomass. Reductive catalytic fractionation (RCF) of lignin can yield a variety of aromatic platform chemicals, which can then be converted into valuable aniline derivatives through environmentally friendly methods like electrochemistry. This strategy offers a renewable pathway to complex anilines, thereby reducing the reliance on petrochemical feedstocks.
Another key aspect of green chemistry is the development of metal-free catalytic systems. For instance, the regioselective allylation of anilines has been achieved using 1,3-bis(carboxymethyl)imidazolium halides, which are recyclable and can be employed under solvent-free conditions scispace.com. The application of such principles to the synthesis of 2-ethoxy-N-(2-methylbutyl)aniline could lead to more sustainable and economically viable production methods.
| Green Chemistry Principle | Application in Aniline Derivative Synthesis | Potential Impact on 2-ethoxy-N-(2-methylbutyl)aniline |
| Use of Renewable Feedstocks | Lignin valorization through reductive catalytic fractionation to produce aromatic precursors. | A sustainable route to the aniline core of the molecule, reducing fossil fuel dependence. |
| Atom Economy | Development of addition reactions and catalytic cycles that incorporate all reactant atoms into the final product. | Higher efficiency and less waste in the synthesis of 2-ethoxy-N-(2-methylbutyl)aniline. |
| Use of Safer Solvents and Auxiliaries | Employment of solvent-free reaction conditions or benign solvents like water or supercritical CO2. | Reduced environmental impact and improved safety of the manufacturing process. |
| Catalysis | Utilization of highly selective and recyclable catalysts, including metal-free and biocatalytic systems. | Enhanced reaction rates, improved yields, and easier product purification. |
Exploration of New Catalytic Systems and Reaction Conditions for Enhanced Selectivity and Efficiency
The selective synthesis of aniline derivatives is a significant challenge in organic chemistry. The development of novel catalytic systems is paramount to achieving high yields and minimizing the formation of unwanted byproducts. For a molecule like 2-ethoxy-N-(2-methylbutyl)aniline, with its specific substitution pattern, regioselectivity is a critical consideration.
Recent advancements in catalysis have demonstrated the potential for highly selective transformations. For example, palladium-based catalysts have shown high activity and preferential reduction of functional groups in proximity to aromatic systems researchgate.net. Specifically, alumina-supported palladium catalysts are being investigated for their ability to provide sustained aniline yields at elevated temperatures, which can be crucial for enhancing heat recovery in large-scale industrial processes researchgate.net.
Furthermore, the development of acceptorless dehydrogenative aromatization techniques offers a more atom-economical route to anilines. By utilizing hydrazine as a nitrogen source in the presence of a hydroxyapatite-supported palladium nanoparticle catalyst, various primary anilines can be synthesized from cyclohexanones with high selectivity rsc.org. Adapting such methodologies for the synthesis of N-substituted anilines like 2-ethoxy-N-(2-methylbutyl)aniline could represent a significant step forward.
| Catalyst System | Reaction Type | Key Advantages |
| Palladium on Alumina (Pd/Al2O3) | Nitrobenzene hydrogenation | High activity and selectivity at elevated temperatures researchgate.net. |
| Hydroxyapatite-supported Palladium Nanoparticles (Pd/HAP) | Acceptorless dehydrogenative aromatization | High selectivity for primary anilines, avoiding the need for a hydrogen acceptor rsc.org. |
| Magnesium Hydroxide-supported Palladium Nanoparticles (Pd@Mg(OH)2) | Acceptorless dehydrogenative aromatization from ammonia | Enables the use of ammonia as a nitrogen source with high selectivity nih.govacs.org. |
| 1,3-bis(carboxymethyl)imidazolium halides | Allylation of anilines | Metal-free, recyclable, and allows for tunable regioselectivity scispace.com. |
Integration of Artificial Intelligence and Machine Learning in Reaction Prediction and Optimization for Complex Aniline Synthesis
The synthesis of complex molecules like 2-ethoxy-N-(2-methylbutyl)aniline can be a time-consuming and resource-intensive process. Artificial intelligence (AI) and machine learning (ML) are emerging as powerful tools to accelerate the discovery and optimization of synthetic routes. These technologies can analyze vast datasets of chemical reactions to identify patterns and predict the outcomes of novel transformations with increasing accuracy eurekalert.orgjetir.org.
For the synthesis of aniline derivatives, AI can be employed in several ways. Forward-reaction prediction models can anticipate the products of a given set of reactants and conditions, helping chemists to validate proposed synthetic steps nih.gov. Retrosynthesis algorithms, on the other hand, can propose viable synthetic pathways to a target molecule by working backward from the final product.
Machine learning models are also being developed to predict reaction conditions, such as the optimal catalyst, solvent, and temperature, which is crucial for maximizing yield and selectivity researchgate.net. By integrating chemical knowledge with AI, researchers can streamline the experimental process, reduce the number of trial-and-error experiments, and ultimately accelerate the development of efficient and sustainable synthetic methods for complex anilines eurekalert.org.
| AI/ML Application | Description | Potential Benefit for 2-ethoxy-N-(2-methylbutyl)aniline Synthesis |
| Forward-Reaction Prediction | Predicts the products of a chemical reaction based on the starting materials and conditions nih.gov. | Allows for the in-silico screening of potential synthetic steps, saving time and resources. |
| Retrosynthesis Planning | Proposes synthetic routes to a target molecule by identifying key bond disconnections. | Generates novel and potentially more efficient synthetic pathways for consideration. |
| Reaction Condition Optimization | Predicts the optimal catalyst, solvent, temperature, and other parameters for a given reaction researchgate.net. | Maximizes the yield and selectivity of the synthesis, reducing waste and cost. |
| Property Prediction | Estimates the physicochemical and biological properties of novel compounds. | Enables the early-stage assessment of the potential applications of 2-ethoxy-N-(2-methylbutyl)aniline. |
Development of Advanced Spectroscopic Techniques for In-Situ Reaction Monitoring of Aniline Transformations
A deep understanding of reaction mechanisms is essential for the optimization of chemical processes. In-situ spectroscopic techniques, which allow for the real-time monitoring of reactions as they occur, are invaluable for gaining mechanistic insights. The application of these advanced analytical methods to the synthesis of 2-ethoxy-N-(2-methylbutyl)aniline could provide crucial information about reaction kinetics, the formation of intermediates, and the influence of various parameters on the reaction outcome.
Techniques such as mid-infrared (IR), near-infrared (NIR), and Raman spectroscopy can be used to track the concentrations of reactants, products, and transient species throughout a reaction spectroscopyonline.com. This data can be used to build kinetic models, identify rate-limiting steps, and optimize reaction conditions for improved efficiency and selectivity.
For heterogeneous catalytic reactions, which are often employed in aniline synthesis, in-situ techniques are particularly powerful. Diffuse reflectance infrared Fourier transform spectroscopy (DRIFTS), for example, can be used to study the species adsorbed on the surface of a catalyst during a reaction, providing direct evidence of the catalytic mechanism youtube.com. The development of novel in-situ cells and probes that can withstand the conditions of industrial chemical processes is an active area of research that will undoubtedly benefit the future production of aniline derivatives.
| Spectroscopic Technique | Information Provided | Relevance to Aniline Synthesis |
| In-situ Infrared (IR) Spectroscopy | Real-time tracking of functional group transformations. | Monitoring the conversion of starting materials to 2-ethoxy-N-(2-methylbutyl)aniline and identifying key intermediates spectroscopyonline.com. |
| In-situ Raman Spectroscopy | Complementary information to IR, particularly for symmetric vibrations and reactions in aqueous media. | Characterizing the molecular structure of reactants and products during the synthesis. |
| In-situ NMR Spectroscopy | Detailed structural information about species in solution. | Elucidating reaction pathways and identifying the structure of unexpected byproducts. |
| Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS) | Characterization of species adsorbed on the surface of a solid catalyst. | Understanding the mechanism of heterogeneous catalytic reactions used in aniline synthesis youtube.com. |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
